Cas no 1804836-81-4 (2-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine)

• Product Name: 2-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine
• CAS No: 1804836-81-4
• MF: C₈H₄F₇NO₂
• MW: 279.111686706543
• CID: 4814486
• Update Time: 2025-05-20

2-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4F7NO2/c9-1-4-5(17)6(18-8(13,14)15)3(2-16-4)7(10,11)12/h2,17H,1H2
• InChI Key： PATQFHWGSFONOF-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CF)C(=C1OC(F)(F)F)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 280
• XLogP3: 2.7
• Topological Polar Surface Area: 42.4

Additional information on 2-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

Introduction to 2-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1804836-81-4)

2-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1804836-81-4) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a fluoromethyl group, a hydroxy group, a trifluoromethoxy group, and a trifluoromethyl group, exhibits a range of biological activities that make it a valuable candidate for various applications.

The fluoromethyl group in the compound is known for its ability to enhance the lipophilicity and metabolic stability of molecules, which can be crucial for improving drug efficacy and reducing side effects. The hydroxy group, on the other hand, can serve as a site for further functionalization or conjugation, allowing for the development of prodrugs or targeted drug delivery systems. The presence of the trifluoromethoxy and trifluoromethyl groups further contributes to the compound's unique properties, such as increased lipophilicity and enhanced biological activity.

Recent studies have highlighted the potential of 2-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes.

In addition to its antiviral properties, 2-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve the modulation of signaling pathways involved in cell proliferation and survival.

The pharmacokinetic properties of 2-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine have also been extensively studied. Research has shown that the compound exhibits favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. These properties are attributed to the presence of the fluorinated groups, which enhance metabolic stability and reduce clearance by hepatic enzymes.

In terms of safety and toxicity, preclinical studies have indicated that 2-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine is generally well-tolerated at therapeutic doses. However, as with any new chemical entity, further clinical trials are necessary to fully evaluate its safety profile in humans. Early-phase clinical trials are currently underway to assess the compound's safety and efficacy in treating viral infections and cancer.

The synthetic route for producing 2-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine has been optimized to ensure high yields and purity. The synthesis typically involves a multi-step process that includes the formation of key intermediates such as fluorinated pyridines and subsequent functionalization steps to introduce the desired substituents. Recent advancements in synthetic methods have led to more efficient and environmentally friendly processes, reducing both cost and environmental impact.

In conclusion, 2-(Fluoromethyl)-3-hydroxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1804836-81-4) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its potent biological activities and favorable pharmacokinetic properties, making it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential in various disease areas, paving the way for innovative treatments in the future.